Ethyl 7-oxo-3-phenyl-4,7-dihydro[1,2]thiazolo[4,5-b]pyridine-6-carboxylate

• IUPAC Name: ethyl 7-oxo-3-phenyl-4H-[1,2]thiazolo[4,5-b]pyridine-6-carboxylate
• InChI: InChI=1S/C15H12N2O3S/c1-2-20-15(19)10-8-16-12-11(9-6-4-3-5-7-9)17-21-14(12)13(10)18/h3-8H,2H2,1H3,(H,16,18)
• InChI Key: PVCSULUKATUQCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)SN=C2C3=CC=CC=C3
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

Thiazolo[4,5-b]pyridines are a class of compounds that have been synthesized and studied for their wide range of medicinal and biological properties. They are known to be present in a variety of natural products and have been used in the synthesis of new drug series.

Synthesis Analysis

The synthesis of thiazolo[4,5-b]pyridines often involves the reaction of hydrazonoyl halides with other compounds in the presence of a base such as triethylamine. The exact synthesis process can vary depending on the specific substituents on the thiazolo[4,5-b]pyridine molecule.

Molecular Structure Analysis

The molecular structure of thiazolo[4,5-b]pyridines can be elucidated using various analytical techniques such as elemental analysis and spectral data. The exact structure would depend on the specific substituents on the thiazolo[4,5-b]pyridine molecule.

Chemical Reactions Analysis

Thiazolo[4,5-b]pyridines can undergo a variety of chemical reactions, often involving the nitrogen and sulfur atoms in the thiazole ring. The exact reactions would depend on the specific substituents on the thiazolo[4,5-b]pyridine molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[4,5-b]pyridines can be determined using techniques such as infrared spectroscopy and nuclear magnetic resonance spectroscopy. The exact properties would depend on the specific substituents on the thiazolo[4,5-b]pyridine molecule.

Mechanism of Action

The mechanism of action of thiazolo[4,5-b]pyridines can vary widely depending on their specific biological activity. For example, some thiazolo[4,5-b]pyridines have been found to have antimicrobial, antitumor, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with thiazolo[4,5-b]pyridines would depend on their specific biological activity and the nature of their substituents. Some thiazolo[4,5-b]pyridines have been found to have medicinal properties, but they could also potentially have toxic effects.

Future Directions

The study of thiazolo[4,5-b]pyridines is a promising area of research due to their wide range of biological activities. Future research could involve the synthesis of new thiazolo[4,5-b]pyridine derivatives and the investigation of their potential medicinal properties.